Cas no 130793-70-3 (Benzyl N-(2R)-2-hydroxypropylcarbamate)

• Product Name: Benzyl N-(2R)-2-hydroxypropylcarbamate
• CAS No: 130793-70-3
• MF: C₁₁H₁₅NO₃
• MW: 209.241703271866
• CID: 4779036
• Update Time: 2025-11-03

Benzyl N-(2R)-2-hydroxypropylcarbamate Chemical and Physical Properties

Names and Identifiers

• Benzyl N-[(2R)-2-hydroxypropyl]carbamate
• Benzyl (R)-(2-hydroxypropyl)carbamate
• (2R)-3-[N-(Benzyloxycarbonyl)amino]propan-2-ol
• Benzyl N-(2R)-2-hydroxypropylcarbamate

• Inchi： 1S/C11H15NO3/c1-9(13)7-12-11(14)15-8-10-5-3-2-4-6-10/h2-6,9,13H,7-8H2,1H3,(H,12,14)/t9-/m1/s1
• InChI Key： RKYZDASODLLCMM-SECBINFHSA-N
• SMILES： O(C(NC[C@@H](C)O)=O)CC1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 190
• XLogP3: 1.2
• Topological Polar Surface Area: 58.6

Experimental Properties

• Color/Form: No date available
• Density: No date available
• Melting Point: No date available
• Boiling Point: No date available
• Flash Point: No date available
• Vapor Pressure: No date available

Benzyl N-(2R)-2-hydroxypropylcarbamate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on Benzyl N-(2R)-2-hydroxypropylcarbamate

Professional Introduction to Benzyl N-(2R)-2-hydroxypropylcarbamate (CAS No. 130793-70-3)

Benzyl N-(2R)-2-hydroxypropylcarbamate, with the chemical identifier CAS No. 130793-70-3, is a compound of significant interest in the field of pharmaceutical chemistry and biomedicine. This compound, characterized by its unique structural and functional properties, has garnered attention for its potential applications in drug development and therapeutic interventions. The structural motif of Benzyl N-(2R)-2-hydroxypropylcarbamate consists of a benzyl group attached to a carbamate moiety, which is further linked to a (2R)-2-hydroxypropyl group. This specific arrangement imparts distinct chemical and biological characteristics that make it a valuable candidate for further exploration.

The carbamate functional group in Benzyl N-(2R)-2-hydroxypropylcarbamate plays a crucial role in its reactivity and interaction with biological systems. Carbamates are known for their ability to form stable bonds with various biological targets, including enzymes and receptors, making them effective in modulating biological pathways. The presence of the (2R)-configuration at the chiral center enhances the selectivity and potency of the compound, which is a critical factor in pharmaceutical design. This stereochemical specificity has been increasingly recognized as a key element in developing drugs with improved efficacy and reduced side effects.

Recent advancements in the field of medicinal chemistry have highlighted the importance of chiral compounds in drug development. The stereochemistry of Benzyl N-(2R)-2-hydroxypropylcarbamate contributes to its unique pharmacological profile, enabling it to interact with biological targets in a highly specific manner. This specificity is particularly valuable in the context of enzyme inhibition, where the precise fit between a drug molecule and its target is essential for optimal activity. The compound's ability to selectively bind to specific biological targets without affecting others makes it an attractive candidate for therapeutic applications.

In addition to its structural features, Benzyl N-(2R)-2-hydroxypropylcarbamate exhibits interesting physicochemical properties that make it suitable for various pharmaceutical applications. The hydrophilic nature of the 2-hydroxypropyl group enhances solubility, which is crucial for drug formulation and delivery. Solubility issues often limit the effectiveness of many drugs, and compounds like Benzyl N-(2R)-2-hydroxypropylcarbamate that address these issues offer significant advantages in terms of bioavailability and therapeutic efficacy.

The compound's potential applications extend to several areas within pharmaceutical research. One notable area is its use as an intermediate in the synthesis of more complex molecules. The versatility of Benzyl N-(2R)-2-hydroxypropylcarbamate allows chemists to modify its structure further, leading to novel compounds with enhanced pharmacological properties. This flexibility is particularly valuable in drug discovery pipelines, where rapid iteration and optimization are essential.

Another area where Benzyl N-(2R)-2-hydroxypropylcarbamate shows promise is in the development of enzyme inhibitors. Enzyme inhibition is a common strategy in drug design, aimed at disrupting pathological processes by blocking the activity of specific enzymes. The carbamate moiety's ability to interact with enzyme active sites makes Benzyl N-(2R)-2-hydroxypropylcarbamate a potential lead compound for developing inhibitors targeting various diseases, including metabolic disorders and inflammatory conditions.

Recent studies have also explored the antimicrobial properties of Benzyl N-(2R)-2-hydroxypropylcarbamate. Antimicrobial resistance poses a significant challenge in global health, necessitating the discovery of new antimicrobial agents. The unique structure of this compound suggests that it may interfere with microbial cell wall synthesis or other critical biological processes, offering a potential solution to combat resistant strains of bacteria and fungi.

The synthesis of Benzyl N-(2R)-2-hydroxypropylcarbamate involves multi-step organic reactions that highlight the ingenuity of modern synthetic chemistry. The process typically begins with the preparation of key intermediates followed by their functionalization to achieve the desired final structure. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making it feasible to produce larger quantities of this compound for research and development purposes.

The safety profile of Benzyl N-(2R)-2-hydroxypropylcarbamate is another critical aspect that has been thoroughly investigated. Preclinical studies have assessed its toxicity, pharmacokinetics, and potential side effects to ensure that it meets safety standards for further clinical evaluation. These studies are essential steps in translating laboratory findings into viable therapeutic options for patients.

In conclusion, Benzyl N-(2R)-2-hydroxypropylcarbamate (CAS No. 130793-70-3) represents a promising compound with diverse applications in pharmaceutical chemistry and biomedicine. Its unique structural features, chiral configuration, and favorable physicochemical properties make it an attractive candidate for further research and development. As our understanding of biological systems continues to evolve, compounds like Benzyl N-(2R)-2-hydroxypropylcarbamate will play an increasingly important role in addressing complex medical challenges.